Cas no 2228438-56-8 (1-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228438-56-8
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• CID: 5962132
• PubChem ID: 165804879
• Update Time: 2025-10-29

1-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• 2228438-56-8
• EN300-1906592
• [1-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C11H15BrN2/c1-10(2)6-11(10,7-13)8-3-4-9(12)14-5-8/h3-5H,6-7,13H2,1-2H3
• InChI Key： FEDMIVKNSUGNMF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 254.04186g/mol
• Monoisotopic Mass: 254.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of 1-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228438-56-8)

The compound 1-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228438-56-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. With the increasing demand for novel chemical entities in drug discovery, this compound stands out as a promising candidate for further exploration. Its molecular structure combines a bromopyridine moiety with a dimethylcyclopropylmethanamine group, offering a distinctive scaffold for synthetic modifications.

In the context of current research trends, 1-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine is often discussed in relation to its potential role in the development of small-molecule therapeutics. Researchers are particularly interested in its ability to interact with biological targets, such as enzymes or receptors, due to the presence of the bromine atom and the cyclopropyl ring. These structural elements are known to influence the compound's bioavailability and binding affinity, making it a valuable tool in medicinal chemistry.

Another area of interest is the compound's applicability in agrochemical formulations. The 6-bromopyridin-3-yl group is a common motif in pesticides and herbicides, and its incorporation into this molecule opens up possibilities for creating new crop protection agents. Given the growing global focus on sustainable agriculture, 1-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine could play a pivotal role in addressing challenges related to pest resistance and environmental impact.

From a synthetic chemistry perspective, the preparation of 1-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine involves multi-step reactions that highlight the importance of regioselective bromination and cyclopropanation techniques. These methods are frequently searched by chemists looking for efficient ways to construct complex molecular architectures. The compound's CAS No. 2228438-56-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

In addition to its scientific relevance, this compound aligns with broader industry trends such as the rise of precision medicine and green chemistry. Its modular structure allows for derivatization, which is crucial for tailoring properties to specific applications. For instance, the methanamine group can be further functionalized to enhance solubility or stability, addressing common challenges in drug formulation.

As the scientific community continues to explore the potential of 1-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine, its versatility and adaptability make it a compelling subject for ongoing research. Whether in the context of drug discovery, agrochemical innovation, or methodological advancements in organic synthesis, this compound exemplifies the intersection of creativity and utility in modern chemistry.